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Compound of Interest

Compound Name: 4-Formyl-N-isopropylbenzamide

Cat. No.: B111667

An In-Depth Technical Guide to the Physicochemical Properties of 4-FormylI-N-
isopropylbenzamide

Introduction

4-Formyl-N-isopropylbenzamide (CAS No. 13255-50-0) is a substituted benzamide derivative
of significant interest in pharmaceutical research and development.[1][2] Structurally, it features
a benzamide core with an isopropyl group attached to the amide nitrogen and a formyl
(aldehyde) group at the para-position of the benzene ring. This compound is recognized
primarily as an intermediate and a metabolite related to the anti-neoplastic agent Procarbazine.
[1][3] A thorough understanding of its physicochemical properties is paramount for
professionals in drug discovery, process chemistry, and quality control, as these characteristics
govern its behavior in both biological and chemical systems, influencing factors such as
reaction kinetics, formulation, solubility, and bioavailability.

This guide provides a detailed examination of the core physicochemical properties of 4-
Formyl-N-isopropylbenzamide, outlines authoritative experimental protocols for their
determination, and offers insights into the scientific rationale behind these methodologies.

Core Physicochemical Data

The fundamental physicochemical properties of 4-Formyl-N-isopropylbenzamide are
summarized below. It is important to note that several of these values are predicted based on
computational models and should be confirmed by empirical testing for critical applications.
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Property Value | Description Source(s)

Molecular Formula C11H13NO2 [1112114]

Molecular Weight 191.23 g/mol [11[2][5]

Appearance White to light yellow solid [1]

Melting Point 121-123 °C [1][5]

Boiling Point 367'8_0(: 8L 760 mmAg [1][4][6]
(Predicted)

Density 1.093 g/cm3 (Predicted) [1114]

Water Solubility

Data not explicitly available;
expected to be low. Soluble in
Chloroform (Slightly), Methanol

(Slightly).

[1]

pKa

14.05 (Predicted)

[1]

Flash Point

157.6 °C

[1]14]

Vapor Pressure

1.33E-05 mmHg at 25 °C

[1]14]

CAS Number 13255-50-0 [11[2][4]
N-Isopropyl-4-
formylbenzamide, 4-
Carboxaldehyde-N-

Synonyms [21[41[5][7]

isopropylbenzamide, N-
Isopropylterephthalaldehydami
de

Experimental Determination of Key Properties

The reliability of physicochemical data hinges on the application of standardized, validated

experimental methods. The following sections detail the authoritative protocols for determining

critical properties like melting point and solubility, grounded in pharmacopeial and international

guidelines.
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Melting Point Determination: A Hallmark of Purity

The melting point is one of the most fundamental thermal properties used to characterize a
solid crystalline substance and is a primary indicator of its purity. For pharmaceutical
compounds, its determination is rigorously defined by various pharmacopeias.[8][9][10]

Causality Behind the Experimental Choice: The principle of melting point depression states that
impurities disrupt the crystal lattice of a solid, leading to a lower and broader melting range.
Therefore, a sharp and well-defined melting point is a strong indication of high purity. The
capillary method, as described in the United States Pharmacopeia (USP) and European
Pharmacopoeia (Ph. Eur.), is the standard for its precision and requirement for a minimal
amount of substance.[10][11]

Experimental Protocol: USP/Ph. Eur. Capillary Method (Class 1a)

o Sample Preparation: The substance must be finely powdered and thoroughly dried, for
instance, in a vacuum desiccator over a suitable desiccant for 24 hours to remove any
residual solvent or moisture that could depress the melting point.[9]

o Capillary Loading: A sufficient amount of the dry powder is charged into a capillary tube
(specified dimensions, e.g., 0.8-1.2 mm internal diameter) to form a tightly packed column of
2.5-3.5 mm in height.[8] This is achieved by tapping the sealed end of the tube on a hard
surface.

o Apparatus Setup: The loaded capillary is placed in a calibrated melting point apparatus,
which consists of a controlled heating block (or oil bath) and an accurate thermometer or
temperature sensor.[10]

o Heating and Observation: The apparatus is heated at a controlled rate. A common procedure
involves a rapid pre-heating to a temperature approximately 5-10 °C below the expected
melting point.[8][10] The heating rate is then reduced to a constant 1 °C/min to ensure
thermal equilibrium between the sample and the heating block.[8][12]

e Recording the Melting Range: Two temperatures are recorded:

o Onset of Melting: The temperature at which the first drop of liquid becomes visible or the
column collapses against the tube wall.[8][10]
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o Clear Point (End of Melting): The temperature at which the substance becomes completely
liquid.[10][12] The recorded melting range is the interval between these two points.

o System Validation: The accuracy of the apparatus must be frequently verified using certified
melting point reference standards that melt at temperatures close to that of the test
substance.[8][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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